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Compound of Interest

Compound Name: Trimethylphosphine oxide

Cat. No.: B1211810 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of trimethylphosphine oxide, tailored for researchers, scientists, and drug

development professionals. Following these procedures is critical to ensure personnel safety

and environmental compliance.

Immediate Safety Information
Trimethylphosphine oxide is a chemical compound that requires careful handling due to its

potential health hazards. It is harmful if swallowed, causes skin and serious eye irritation, and

may cause respiratory irritation.[1] Some safety data sheets also indicate that it is suspected of

causing cancer.[2] In the event of a fire, it can decompose to produce hazardous carbon oxides

and oxides of phosphorus.[2][3]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical

attention.[1][3]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, consult a physician.[3] Contaminated clothing should be removed and

washed before reuse.
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Inhalation: Move the person to fresh air. If breathing is difficult or symptoms occur, seek

medical attention.[1][3]

Ingestion: If swallowed, call a POISON CENTER or doctor immediately. Rinse the mouth

with water.[1][3]

Chemical and Hazard Data
The following table summarizes key quantitative and identifying information for

trimethylphosphine oxide.

Identifier Value Reference

CAS Number 676-96-0 [4]

Molecular Formula C₃H₉OP [4]

Molecular Weight 92.08 g/mol [4]

Appearance White, crystalline solid

Odor Odorless

Primary Hazards

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

Operational and Disposal Plan
The fundamental principle for disposing of trimethylphosphine oxide is that it must be

managed as hazardous waste. Do not dispose of this chemical down the drain or in regular

trash.

Personal Protective Equipment (PPE)
Before handling trimethylphosphine oxide in any form (pure, in solution, or as residue),

ensure you are wearing the appropriate PPE:
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Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side-shields or chemical goggles.[5]

Body Protection: A lab coat or other protective clothing.[1]

Respiratory Protection: Use only in a well-ventilated area.[1][3] If dust formation is possible

or ventilation is inadequate, a NIOSH-approved respirator may be necessary.

Spill & Leak Procedures
In the event of a spill, follow these steps:

Evacuate and Ventilate: Ensure the area is well-ventilated.[3] Evacuate non-essential

personnel.

Contain Spill: Prevent further leakage or spillage if it is safe to do so.

Clean-Up: For solid spills, carefully sweep up the material, avoiding dust formation.[3] Place

the swept material into a suitable, labeled container for disposal.[3]

Decontaminate: Clean the spill area thoroughly.

Step-by-Step Disposal Protocol
Waste Collection:

Collect all waste containing trimethylphosphine oxide (including contaminated labware,

gloves, and paper towels) in a dedicated, chemically compatible container.

The container must be in good condition, have a secure screw-top lid, and be clearly

labeled as "Hazardous Waste: Trimethylphosphine Oxide."

Container Management:

Keep the waste container tightly closed when not in use.[1][3]

Store the container in a designated, well-ventilated, and secure hazardous waste

accumulation area.
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Do not mix with other incompatible waste streams.

Disposal:

All waste containing trimethylphosphine oxide must be disposed of through an approved

and licensed hazardous waste disposal company.[1][3]

Contact your institution's Environmental Health & Safety (EHS) department to schedule a

pickup.

Provide the EHS team with an accurate description of the waste contents.

Empty Containers:

Empty containers that once held trimethylphosphine oxide should be treated as

hazardous waste and disposed of in the same manner as the chemical itself, unless they

have been triple-rinsed.[6][7] Given the hazards, disposing of the unrinsed empty

container via your EHS office is the safest practice.

Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of trimethylphosphine oxide.

Preparation & Assessment Waste Handling & Storage Final Disposal

Identify Waste:
Trimethylphosphine Oxide

(Solid, Solution, Contaminated Debris)

Select & Don Appropriate PPE:
- Gloves

- Eye Protection
- Lab Coat

Collect waste in a
compatible, sealed container.

Label container clearly:
'Hazardous Waste:

Trimethylphosphine Oxide'

Store in designated
hazardous waste area.

Contact EHS or approved
waste disposal company.

Arrange for
waste pickup.

Complete all required
waste disposal documentation.
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Caption: Workflow for the safe disposal of trimethylphosphine oxide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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